Cas no 2580179-29-7 (tert-butyl 2-{benzyl(1s,3s)-3-aminocyclobutylamino}acetate)

• Product Name: tert-butyl 2-{benzyl(1s,3s)-3-aminocyclobutylamino}acetate
• CAS No: 2580179-29-7
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 5658289
• PubChem ID: 165888232
• Update Time: 2025-05-27

tert-butyl 2-{benzyl(1s,3s)-3-aminocyclobutylamino}acetate Chemical and Physical Properties

Names and Identifiers

• 2580179-29-7
• EN300-27726215
• tert-butyl 2-{benzyl[(1s,3s)-3-aminocyclobutyl]amino}acetate
• tert-butyl 2-{benzyl(1s,3s)-3-aminocyclobutylamino}acetate

• Inchi： 1S/C17H26N2O2/c1-17(2,3)21-16(20)12-19(15-9-14(18)10-15)11-13-7-5-4-6-8-13/h4-8,14-15H,9-12,18H2,1-3H3
• InChI Key： BRGULCCJRXOAOR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CN(CC1C=CC=CC=1)C1CC(C1)N)=O

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-{benzyl(1s,3s)-3-aminocyclobutylamino}acetate

Comprehensive Overview of tert-butyl 2-{benzyl(1s,3s)-3-aminocyclobutylamino}acetate (CAS No. 2580179-29-7)

The compound tert-butyl 2-{benzyl(1s,3s)-3-aminocyclobutylamino}acetate (CAS No. 2580179-29-7) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a cyclobutyl ring and a benzyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel small-molecule therapeutics and its applications in drug discovery.

In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in precision medicine and targeted drug delivery. tert-butyl 2-{benzyl(1s,3s)-3-aminocyclobutylamino}acetate aligns with these trends, as its stereochemistry ((1s,3s) configuration) is critical for achieving desired biological activity. This compound is often explored in the context of kinase inhibitors and GPCR modulators, which are hot topics in oncology and neurological disorder research.

From a synthetic chemistry perspective, the tert-butyl ester moiety in this compound enhances its stability and solubility, making it suitable for solid-phase peptide synthesis (SPPS) and other bioconjugation techniques. The presence of the aminocyclobutyl group also opens doors to ring-strained pharmacophores, a growing area of interest in fragment-based drug design (FBDD). These attributes have led to its inclusion in high-throughput screening (HTS) libraries.

The pharmaceutical industry is increasingly focusing on sustainable synthesis and green chemistry principles. tert-butyl 2-{benzyl(1s,3s)-3-aminocyclobutylamino}acetate can be synthesized using catalytic asymmetric methods, reducing waste and improving efficiency. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production. Researchers are also investigating its potential in biodegradable materials and eco-friendly catalysts.

Another area of interest is the compound's role in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. Its benzylamine and acetate functionalities make it a versatile linker for designing heterobifunctional molecules. This has sparked discussions in academic forums and patent filings, with many asking, "How can tert-butyl 2-{benzyl(1s,3s)-3-aminocyclobutylamino}acetate improve PROTAC efficiency?"

In summary, tert-butyl 2-{benzyl(1s,3s)-3-aminocyclobutylamino}acetate (CAS No. 2580179-29-7) is a multifaceted compound with broad applications in medicinal chemistry, material science, and sustainable technology. Its structural features and synthetic versatility position it as a key player in addressing modern challenges in healthcare and environmental sustainability.